Cas no 1889773-47-0 (2-(3-Bromophenyl)thiophen-3-amine)

• Product Name: 2-(3-Bromophenyl)thiophen-3-amine
• CAS No: 1889773-47-0
• MF: C₁₀H₈BrNS
• MW: 254.146220207214
• CID: 6628403
• PubChem ID: 82381671
• Update Time: 2024-01-10

2-(3-Bromophenyl)thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, 2-(3-bromophenyl)-
• 2-(3-Bromophenyl)thiophen-3-amine
• 1889773-47-0

• Inchi： 1S/C10H8BrNS/c11-8-3-1-2-7(6-8)10-9(12)4-5-13-10/h1-6H,12H2
• InChI Key： HIJOVVDXDAHAEH-UHFFFAOYSA-N
• SMILES： NC1C=CSC=1C1C=CC=C(Br)C=1

Computed Properties

• Exact Mass: 252.95608g/mol
• Monoisotopic Mass: 252.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.562±0.06 g/cm3(Predicted)
• Boiling Point: 372.8±27.0 °C(Predicted)
• pka: 3.62±0.10(Predicted)